Cas no 109333-26-8 (Bradykinin,N2-D-arginyl-3-[(4R)-4-hydroxy-L-proline]-7-D-phenylalanine-)

Bradykinin,N2-D-arginyl-3-[(4R)-4-hydroxy-L-proline]-7-D-phenylalanine- structure
109333-26-8 structure
Product Name:Bradykinin,N2-D-arginyl-3-[(4R)-4-hydroxy-L-proline]-7-D-phenylalanine-
CAS No:109333-26-8
MF:C60H87N19O13
MW:1282.45229172707
CID:169600
PubChem ID:119343
Update Time:2025-04-19

Bradykinin,N2-D-arginyl-3-[(4R)-4-hydroxy-L-proline]-7-D-phenylalanine- Chemical and Physical Properties

Names and Identifiers

    • Bradykinin,N2-D-arginyl-3-[(4R)-4-hydroxy-L-proline]-7-D-phenylalanine-
    • (D-Arg?00O-Hyp?00D-Phe?)-Bradykinin
    • (D-Arg0,Hyp3,D-Phe7)-Bradykinin
    • [D- ARG0 ,HYP3 ,D- PHE7 ]-BRADYKININ
    • (D-Arg0,Hyp3,D-Phe7)bradikinin
    • D-Arg[Hyp3,D-Phe7]-bradykinin
    • D-ARG-ARG-PRO-HYDROXY-PRO
    • D-Arg-Arg-Pro-Hyp-Gly-Phe-Phe-Arg
    • D-ARG-ARG-PRO-HYP-GLY-PHE-SER-D-PHE-PHE-ARG
    • D-Arg-Arg-Pro-t4Hyp-Gly-Phe-Ser-D-Phe-Phe-Arg-OH
    • D-Arg-L-Arg-L-Pro-L-t4Hyp-Gly-L-Phe-L-Ser-D-Phe-L-Phe-L-Arg-OH
    • D-Arg-L-Pro-L-t4Hyp-Gly-L-Phe-L-Ser-D-Phe-L-Phe-D-Arg-OH
    • D-Phe7]-bradykinin
    • H-D-ARG-ARG-PRO-HYP-GLY-PHE-SER-D-PHE-PHE-ARG-OH
    • npc567
    • D-ARG-[HYP3,D-PHE7]-BRADYKININ
    • D-ARG-ARG-PRO-HYDROXY-PRO-GLY-PHE-SER-D-PHE-PHE-ARG
    • DV64B0PLEH
    • [D-Arg(0),Hyp(3),D-Phe(7)]bradykinin
    • Q27088026
    • Bradykinin, arg-hyp(3)-phe(7)-
    • BDBM50435301
    • Bradykinin, arginyl-hydroxyprolyl(3)-phenylalanine(7)-
    • CS-0108808
    • Npc 567
    • UNII-DV64B0PLEH
    • 109333-26-8
    • BRADYKININ, N2-D-ARGINYL-3-((4R)-4-HYDROXY-L-PROLINE)-7-D-PHENYLALANINE-
    • D-arginyl-L-arginyl-L-prolyl-(4R)-4-hydroxy-L-prolylglycyl-L-phenylalanyl-L-seryl-D-phenylalanyl-L-phenylalanyl-L-arginine
    • Bradykinin, N2-D-arginyl-3-(trans-4-hydroxy-L-proline)-7-D-phenylalanine-
    • HY-P2118
    • BIM 31006
    • BIM-31006
    • arg(0)-hyp(3)-phe(7)-bradykinin
    • Bradykinin, arg(0)-hyp(3)-phe(7)-
    • Npc-567
    • GTPL676
    • AKOS040744757
    • CHEBI:73294
    • Arg-3-hyp-7-phe-bradykinin
    • CHEMBL446325
    • [D-Arg0,Hyp3,D-Phe7]bradykinin
    • DA-48720
    • RBIXVHPHNGXTCI-QJTYZATASA-N
    • (D-Arg(0),Hyp(3),D-Phe(7))bradykinin
    • (D-Arg0,Hyp3,D-Phe7)bradykinin
    • (D-Arg0,Hyp3,D-Phe7)-Bradykinin trifluoroacetate salt
    • Inchi: 1S/C60H87N19O13/c61-39(20-10-24-68-58(62)63)49(83)73-40(21-11-25-69-59(64)65)55(89)78-27-13-23-46(78)56(90)79-33-38(81)31-47(79)54(88)71-32-48(82)72-42(28-35-14-4-1-5-15-35)50(84)77-45(34-80)53(87)76-44(30-37-18-8-3-9-19-37)52(86)75-43(29-36-16-6-2-7-17-36)51(85)74-41(57(91)92)22-12-26-70-60(66)67/h1-9,14-19,38-47,80-81H,10-13,20-34,61H2,(H,71,88)(H,72,82)(H,73,83)(H,74,85)(H,75,86)(H,76,87)(H,77,84)(H,91,92)(H4,62,63,68)(H4,64,65,69)(H4,66,67,70)/t38-,39-,40+,41+,42+,43+,44-,45+,46+,47+/m1/s1
    • InChI Key: RBIXVHPHNGXTCI-QJTYZATASA-N
    • SMILES: O[C@H]1CN(C([C@@H]2CCCN2C([C@H](CCC/N=C(\N)/N)NC([C@@H](CCC/N=C(\N)/N)N)=O)=O)=O)[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@@H](C(N[C@H](C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)CC2C=CC=CC=2)=O)CC2C=CC=CC=2)=O)CO)=O)CC2C=CC=CC=2)=O)=O)C1

Computed Properties

  • Exact Mass: 1281.67000
  • Monoisotopic Mass: 1281.673
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 20
  • Hydrogen Bond Acceptor Count: 32
  • Heavy Atom Count: 92
  • Rotatable Bond Count: 48
  • Complexity: 2550
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 541A^2
  • XLogP3: -5.9

Experimental Properties

  • Density: 1.48
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.69
  • PSA: 533.80000
  • LogP: 1.77150

Bradykinin,N2-D-arginyl-3-[(4R)-4-hydroxy-L-proline]-7-D-phenylalanine- Security Information

  • WGK Germany:3
  • Storage Condition:−20°C

Bradykinin,N2-D-arginyl-3-[(4R)-4-hydroxy-L-proline]-7-D-phenylalanine- Pricemore >>

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